Cas no 116653-51-1 (Potassium 2-fluoroacrylate)

• Product Name: Potassium 2-fluoroacrylate
• CAS No: 116653-51-1
• MF: C₃H₂FKO₂
• MW: 128.143485546112
• CID: 842690
• PubChem ID: 71464252
• Update Time: 2025-05-21

Potassium 2-fluoroacrylate Chemical and Physical Properties

Names and Identifiers

• Potassium 2-fluoroacrylate
• 2-Propenoic acid, 2-fluoro-, potassium salt
• potassium,2-fluoroprop-2-enoate
• DTXSID60856020
• potassium;2-fluoroprop-2-enoate
• SCHEMBL15546214
• Potassium 2-fluoroprop-2-enoate
• 116653-51-1
• Potassium2-fluoroacrylate

• Inchi： 1S/C3H3FO2.K/c1-2(4)3(5)6;/h1H2,(H,5,6);/q;+1/p-1
• InChI Key： PVOGGFCAPHNPQR-UHFFFAOYSA-M
• SMILES： [K+].FC(=C)C(=O)[O-]

Computed Properties

• Exact Mass: 127.96758895g/mol
• Monoisotopic Mass: 127.96758895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Additional information on Potassium 2-fluoroacrylate

Recent Advances in the Application of Potassium 2-fluoroacrylate (CAS: 116653-51-1) in Chemical Biology and Pharmaceutical Research

Potassium 2-fluoroacrylate (CAS: 116653-51-1) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique reactivity and potential applications in drug discovery. This compound, characterized by the presence of a fluorine atom adjacent to the acrylate moiety, offers distinct advantages in the synthesis of fluorinated molecules, which are increasingly important in medicinal chemistry. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the most significant advancements in the use of Potassium 2-fluoroacrylate is its application in the synthesis of fluorinated analogs of biologically active compounds. Researchers have demonstrated that the introduction of fluorine atoms can enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of Potassium 2-fluoroacrylate into the structure of a protease inhibitor, resulting in improved pharmacokinetic properties and reduced off-target effects.

In addition to its utility in drug design, Potassium 2-fluoroacrylate has also been explored as a key intermediate in the preparation of fluorinated polymers. These polymers exhibit unique material properties, such as enhanced chemical resistance and thermal stability, making them suitable for biomedical applications. A recent study in Biomaterials Science detailed the use of Potassium 2-fluoroacrylate-derived polymers in the development of drug-eluting stents, which showed promising results in preclinical trials for cardiovascular diseases.

Another area of active research involves the mechanistic studies of Potassium 2-fluoroacrylate in enzyme-catalyzed reactions. The fluorine atom's electronegativity and small size allow it to act as a subtle perturbant in enzymatic processes, providing insights into reaction mechanisms and enzyme-substrate interactions. A 2022 paper in ACS Chemical Biology utilized Potassium 2-fluoroacrylate to probe the active site of a glycosidase enzyme, revealing new details about its catalytic mechanism and potential for inhibitor design.

Despite these promising developments, challenges remain in the large-scale synthesis and handling of Potassium 2-fluoroacrylate. Recent efforts have focused on optimizing synthetic protocols to improve yield and purity, as well as developing safer handling procedures due to its reactive nature. A 2023 review in Organic Process Research & Development summarized the latest advancements in this area, highlighting the importance of process optimization for industrial applications.

Looking ahead, the potential of Potassium 2-fluoroacrylate in chemical biology and pharmaceutical research is vast. Ongoing studies are exploring its use in the development of next-generation fluorinated therapeutics, biomaterials, and chemical probes. As researchers continue to uncover its unique properties and applications, Potassium 2-fluoroacrylate is poised to play an increasingly important role in advancing drug discovery and biomedical innovation.